Cas no 1695658-15-1 ((1-methylcyclohexyl)methanesulfonamide)

• Product Name: (1-methylcyclohexyl)methanesulfonamide
• CAS No: 1695658-15-1
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD30304459
• CID: 5246005
• PubChem ID: 104918509
• Update Time: 2026-03-08

(1-methylcyclohexyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonamide, 1-methyl-
• (1-methylcyclohexyl)methanesulfonamide

• MDL： MFCD30304459
• Inchi： 1S/C8H17NO2S/c1-8(7-12(9,10)11)5-3-2-4-6-8/h2-7H2,1H3,(H2,9,10,11)
• InChI Key： BAFRJICTJUAFIQ-UHFFFAOYSA-N
• SMILES： C1(C)(CS(N)(=O)=O)CCCCC1

Additional information on (1-methylcyclohexyl)methanesulfonamide

Introduction to (1-methylcyclohexyl)methanesulfonamide (CAS No. 1695658-15-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis and application of novel therapeutic agents. One such compound, (1-methylcyclohexyl)methanesulfonamide (CAS No. 1695658-15-1), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthesis methods, and the latest research findings that highlight its significance in contemporary pharmaceutical studies.

The molecular structure of (1-methylcyclohexyl)methanesulfonamide consists of a cyclohexane ring substituted with a methyl group at the 1-position, linked to a methanesulfonamide functional group. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in organic synthesis. The presence of both hydrophobic and polar regions in its structure enhances its solubility in various solvents, which is a critical factor in drug formulation and delivery systems.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (1-methylcyclohexyl)methanesulfonamide. Researchers have explored catalytic processes that minimize byproduct formation, improving yield and purity. These innovations are particularly important in pharmaceutical manufacturing, where high-purity intermediates are essential for ensuring the efficacy and safety of final drug products.

In the realm of medicinal chemistry, (1-methylcyclohexyl)methanesulfonamide has been investigated for its potential biological activities. Studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors, which are crucial for treating various forms of cancer and inflammatory diseases. The amide group and the bulky cyclohexyl substituent contribute to selective binding to target enzymes, reducing off-target effects.

One notable research study published in a leading chemical journal demonstrated that (1-methylcyclohexyl)methanesulfonamide derivatives can modulate the activity of Janus kinases (JAKs), which are involved in signal transduction pathways implicated in autoimmune disorders. The study utilized high-throughput screening techniques to identify potent analogs with improved pharmacokinetic profiles. This finding underscores the compound's relevance in developing next-generation therapeutics.

The synthesis of (1-methylcyclohexyl)methanesulfonamide involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced computational methods have been employed to optimize reaction conditions, reducing energy consumption and environmental impact. Such green chemistry approaches align with global efforts to promote sustainable pharmaceutical practices.

Furthermore, the compound's stability under various storage conditions has been thoroughly evaluated. Research indicates that (1-methylcyclohexyl)methanesulfonamide maintains its integrity when stored at controlled temperatures, making it suitable for long-term industrial applications. This stability is attributed to its robust molecular framework and resistance to degradation by common environmental factors.

Industrial applications of (1-methylcyclohexyl)methanesulfonamide extend beyond pharmaceuticals. It serves as a key intermediate in the production of specialty chemicals used in agrochemicals and material science. Its versatility stems from its ability to undergo further functionalization, allowing chemists to tailor its properties for specific applications.

The regulatory landscape for (1-methylcyclohexyl)methanesulfonamide is another area of interest. Regulatory agencies require comprehensive toxicological data to assess its safety profile before approval for industrial use. Recent studies have focused on evaluating its acute and chronic toxicity, as well as potential environmental impacts. These assessments ensure that the compound can be utilized responsibly without adverse effects on human health or ecosystems.

Future research directions for (1-methylcyclohexyl)methanesulfonamide include exploring its role in drug discovery pipelines targeting neurological disorders. Preliminary findings suggest that derivatives of this compound may interact with neurotransmitter receptors, offering potential benefits in treating conditions such as Alzheimer's disease and Parkinson's disease. Such discoveries highlight the compound's broad therapeutic potential.

In conclusion, (1-methylcyclohexyl)methanesulfonamide (CAS No. 1695658-15-1) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique chemical structure, synthetic accessibility, and biological activity make it a valuable asset in developing novel therapeutics and specialty chemicals. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing chemical innovation across multiple sectors.